Cas no 30582-03-7 (Pyrene, dimethyl-)

• Product Name: Pyrene, dimethyl-
• CAS No: 30582-03-7
• MF: C₁₈H₁₄
• MW: 230.303764820099
• CID: 306084
• PubChem ID: 156530
• Update Time: 2025-04-19

Pyrene, dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrene, dimethyl-
• 1,2-dimethylpyrene
• Dimethylpyrene
• Pyrene,1,2-dimethyl
• Pyrene,dimethyl
• K9Z2B88WJ0
• UNII-9C97WG0BE2
• UNII-K9Z2B88WJ0
• 30582-03-7
• 74869-48-0
• 9C97WG0BE2
• Q27272350
• DTXSID70904788
• Pyrene, 1,2-dimethyl-

• Inchi： 1S/C18H14/c1-11-10-15-7-6-13-4-3-5-14-8-9-16(12(11)2)18(15)17(13)14/h3-10H,1-2H3
• InChI Key： UOUUKBKHBOFSJV-UHFFFAOYSA-N
• SMILES： C12C3=CC=C4C=CC=C(C=CC1=C(C)C(C)=C3)C=24

Computed Properties

• Exact Mass: 230.11000
• Monoisotopic Mass: 230.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.20080